Diazoaminobenzene
Diazoaminobenzene
Diazoaminobenzene is an orange crystalline solid compound that is metabolized to benzene in vivo. Diazoaminobenzene is used as a chemical intermediate, complexing agent and polymer additive and is a contaminant in several dyes used in drugs, cosmetics and foods. Diazoaminobenzene is genotoxic in bacteria and rodents. It is reasonably anticipated to be a human carcinogen based on evidence of carcinogenicity in experimental animals. (NCI05)
1,3-diphenyltriazene is an orange solid. (NTP, 1992)
1,3-diphenyltriazene is an orange solid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
136-35-6
VCID:
VC21028288
InChI:
InChI=1S/C12H11N3/c1-3-7-11(8-4-1)13-15-14-12-9-5-2-6-10-12/h1-10H,(H,13,14)
SMILES:
C1=CC=C(C=C1)NN=NC2=CC=CC=C2
Molecular Formula:
C12H11N3
Molecular Weight:
197.24 g/mol
Diazoaminobenzene
CAS No.: 136-35-6
Cat. No.: VC21028288
Molecular Formula: C12H11N3
Molecular Weight: 197.24 g/mol
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Specification
| Description | Diazoaminobenzene is an orange crystalline solid compound that is metabolized to benzene in vivo. Diazoaminobenzene is used as a chemical intermediate, complexing agent and polymer additive and is a contaminant in several dyes used in drugs, cosmetics and foods. Diazoaminobenzene is genotoxic in bacteria and rodents. It is reasonably anticipated to be a human carcinogen based on evidence of carcinogenicity in experimental animals. (NCI05) 1,3-diphenyltriazene is an orange solid. (NTP, 1992) |
|---|---|
| CAS No. | 136-35-6 |
| Molecular Formula | C12H11N3 |
| Molecular Weight | 197.24 g/mol |
| IUPAC Name | N-phenyldiazenylaniline |
| Standard InChI | InChI=1S/C12H11N3/c1-3-7-11(8-4-1)13-15-14-12-9-5-2-6-10-12/h1-10H,(H,13,14) |
| Standard InChI Key | ALIFPGGMJDWMJH-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)NN=NC2=CC=CC=C2 |
| Canonical SMILES | C1=CC=C(C=C1)NN=NC2=CC=CC=C2 |
| Boiling Point | 302 °F at 760 mm Hg explodes (NTP, 1992) |
| Colorform | GOLDEN-YELLOW, SMALL CRYSTALS |
| Melting Point | 208 °F (NTP, 1992) 98.0 °C 98 °C |
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